Ethyl 2-hydroxy-5-methoxybenzoate

• IUPAC Name: ethyl 2-hydroxy-5-methoxybenzoate
• InChI: InChI=1S/C10H12O4/c1-3-14-10(12)8-6-7(13-2)4-5-9(8)11/h4-6,11H,3H2,1-2H3
• InChI Key: QFDVMOCQOGCDKA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=CC(=C1)OC)O
• Molecular Formula: C10H12O4
• DSSTOX Substance ID: DTXSID50177317
• Molecular Weight: 196.20 g/mol
• CAS RN: 22775-40-2

Description

Ethyl 2-hydroxy-5-methoxybenzoate is a chemical compound of interest in various scientific research fields due to its intriguing chemical and physical properties. This compound is studied for its synthesis, molecular structure, chemical reactions, and properties.

Synthesis Analysis

The synthesis of this compound and related compounds involves multi-step chemical processes. One notable method involves the methylation of dimethyl sulfate to obtain methyl 4-amino-2-methoxybenzoate, which is further processed through reactions with potassium thiocyanate, bromoethane, and hydrogen peroxide to achieve the desired product with a total yield of 24.5% (Wang Yu, 2008).

Molecular Structure Analysis

The molecular structure of related compounds, such as ethyl 2-(4-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylate dihydrate, has been determined using single-crystal X-ray diffraction techniques. These studies reveal details about crystal packing influenced by strong hydrogen bonds, providing insight into the molecular arrangement and stability of such compounds (K. Y. Yeong et al., 2018).

Scientific Research Applications

Isolation and Characterization of Benzoic Acid Derivatives

Benzoic acid derivatives, including ethyl 2-hydroxy-5-methoxybenzoate, have been isolated from natural sources and identified using spectroscopic methods such as mass and NMR spectroscopy. These compounds are often investigated for their potential applications in various fields of scientific research (Ali et al., 1998).

Synthesis of Benzoic Acid Derivatives

This compound and related compounds have been synthesized through various chemical processes. These synthetic methods often involve multiple steps and the use of different reagents to achieve the desired chemical structure. The synthesized compounds are then characterized using techniques like IR, NMR, and MS to confirm their structure (Yu, 2008).

Medicinal Chemistry and Drug Development

Compounds related to this compound have been designed and synthesized for potential applications in treating various disorders, including hyperproliferative and inflammatory disorders, and cancer. The development of these compounds involves complex synthesis processes and thorough research into their chemical properties and potential therapeutic effects (Kucerovy et al., 1997).

Biomarker Studies

Studies have been conducted to investigate the metabolites of UV filters like this compound as biomarkers of exposure in humans. This research provides valuable information on the metabolism and toxicokinetics of these compounds, which is crucial for risk assessment and the development of safe and effective personal care products (Bury et al., 2019).

Mechanism of Action

Target of Action

Ethyl 2-hydroxy-5-methoxybenzoate primarily targets enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) enzymes. These enzymes play a crucial role in the synthesis of prostaglandins, which are mediators of inflammation and pain .

Mode of Action

The compound interacts with COX enzymes by binding to their active sites, inhibiting their activity. This inhibition reduces the production of prostaglandins, leading to decreased inflammation and pain. The interaction is typically reversible, meaning the compound can dissociate from the enzyme, allowing normal function to resume once the compound is metabolized or excreted .

Biochemical Pathways

By inhibiting COX enzymes, this compound affects the arachidonic acid pathway. This pathway is responsible for the production of various eicosanoids, including prostaglandins, thromboxanes, and leukotrienes. Inhibition of this pathway reduces the levels of these inflammatory mediators, leading to anti-inflammatory and analgesic effects .

Pharmacokinetics

• Excretion : It is excreted mainly via the kidneys in the form of metabolites .

These pharmacokinetic properties ensure that the compound reaches effective concentrations at the site of inflammation, contributing to its therapeutic efficacy.

Result of Action

At the molecular level, the inhibition of COX enzymes leads to a decrease in prostaglandin synthesis. This results in reduced inflammation, pain, and fever. At the cellular level, the compound can decrease the recruitment of inflammatory cells to the site of injury or infection, further reducing inflammation .

Action Environment

The efficacy and stability of this compound can be influenced by various environmental factors:

• Presence of other substances : Concurrent use of other medications or substances that affect liver enzymes can alter the metabolism and efficacy of the compound .

Understanding these factors is crucial for optimizing the therapeutic use of this compound in clinical settings.

: Information synthesized from various sources on the pharmacological and biochemical properties of similar compounds.